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Compound of Interest

Compound Name: L-Proline-13C

Cat. No.: B1602395 Get Quote

For researchers, scientists, and professionals in drug development, the safe and effective

handling of stable isotope-labeled compounds like L-Proline-13C is paramount. This document

provides a comprehensive guide to the necessary personal protective equipment (PPE),

operational procedures, and disposal plans to ensure laboratory safety and experimental

integrity.

Quantitative Data Summary
The following table summarizes key quantitative data for L-Proline, which is chemically similar

to L-Proline-13C. This information is critical for safe handling and storage.

Property Value Citations

Molecular Formula C₅H₉NO₂ [1]

Molecular Weight 115.13 g/mol (unlabeled) [1]

Melting Point 225-233°C (decomposes) [1][2]

Solubility in Water 1623 g/L (at 25°C) [1]

Storage Temperature Refrigerated (+2°C to +8°C) [3][4]

pH
5.5-7.0 (in a 2.5% aqueous

solution)
[2]
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Operational Plan: From Receipt to Experimentation
Adherence to a strict operational protocol is crucial to maintain a safe laboratory environment

and prevent contamination of experiments.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Verification: Confirm that the product label matches the order specifications (e.g., isotopic

enrichment).

Storage: Immediately transfer the container to a designated, properly ventilated, and

refrigerated storage area (+2°C to +8°C).[3][4] The storage location should be protected from

light.[3][4]

Preparation and Handling
Engineering Controls: All handling of L-Proline-13C powder should be conducted in a well-

ventilated area, preferably within a chemical fume hood or a laminar flow hood to minimize

dust generation and inhalation.[1][5]

Personal Protective Equipment (PPE):

Hand Protection: Wear powder-free nitrile gloves.[5] Change gloves frequently, especially

if they become contaminated.

Eye Protection: Use chemical safety goggles or glasses with side shields.[1]

Body Protection: A clean lab coat is mandatory to prevent skin contact.[5]

Respiratory Protection: If there is a risk of dust formation, a NIOSH-approved respirator or

a self-contained breathing apparatus should be used.[3]

Weighing and Aliquoting:

Use a dedicated and clean workspace.[5]
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To avoid contamination, use sterile, individually wrapped labware (e.g., spatulas, weigh

boats, pipette tips).[5]

Minimize the time the primary container is open.

Prepare aliquots to avoid repeated opening of the main stock container.[5]

Experimental Use
Solution Preparation: When preparing solutions, add the powder to the solvent slowly to

avoid splashing. L-Proline is highly soluble in water.[1]

Good Laboratory Practices:

Do not eat, drink, or smoke in the laboratory.[1]

Wash hands thoroughly after handling the compound, before breaks, and at the end of the

workday.[1][3]

Keep the work area clean and organized.

Emergency Procedures and First Aid
In the event of an exposure or spill, immediate and appropriate action is critical.
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Exposure Route First Aid Measures Citations

Inhalation

Move the individual to fresh air.

If breathing is difficult or stops,

provide artificial respiration and

seek medical attention.

[1]

Skin Contact

Remove contaminated clothing

and wash the affected area

with soap and plenty of water.

Seek medical advice if irritation

occurs.

[1][3]

Eye Contact

Immediately flush the eyes

with plenty of water for at least

15 minutes, also under the

eyelids. Remove contact

lenses if present and easy to

do so. Seek medical attention.

[1][2]

Ingestion

Rinse the mouth with water. Do

not induce vomiting. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[1][3]

Spills

For small spills, absorb the

material with an inert

substance and place it in a

suitable container for disposal.

[1] For larger spills, evacuate

the area and follow institutional

emergency procedures. Avoid

generating dust.[3]

Disposal Plan
Proper disposal of L-Proline-13C and associated waste is essential to comply with

environmental regulations and maintain a safe laboratory.
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Waste Classification: L-Proline-13C is not classified as hazardous waste under typical

conditions.[1][6] However, waste generators must consult federal, state, and local regulations

to ensure complete and accurate classification.[1][2]

Unused Product: Dispose of surplus and non-recyclable solutions through a licensed

disposal company.[7] Keep the chemical in its original container and do not mix it with other

waste.[8]

Contaminated Materials: Labware, gloves, and other materials contaminated with L-Proline-
13C should be placed in a sealed, labeled container for disposal.[3]

Empty Containers: Handle uncleaned, empty containers in the same manner as the product

itself.[8]

Visual Workflow for Handling L-Proline-13C
The following diagram illustrates the standard operational workflow for handling L-Proline-13C
in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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